Cas no 82810-69-3 (Ethanone,2,2'-(1,4-piperazinediyl)bis[1-(4-methoxyphenyl)-)

Ethanone,2,2'-(1,4-piperazinediyl)bis[1-(4-methoxyphenyl)- structure
82810-69-3 structure
Product name:Ethanone,2,2'-(1,4-piperazinediyl)bis[1-(4-methoxyphenyl)-
CAS No:82810-69-3
MF:C22H26N2O4
MW:382.45284
CID:730693
PubChem ID:258255

Ethanone,2,2'-(1,4-piperazinediyl)bis[1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methoxyphenyl)-2-[4-[2-(4-methoxyphenyl)-2-oxoethyl]piperazin-1-yl]ethanone
    • NSC-87038
    • NCIOpen2_009315
    • DTXSID80293059
    • 82810-69-3
    • 2,2'-(Piperazine-1,4-diyl)bis[1-(4-methoxyphenyl)ethan-1-one]
    • NSC87038
    • Ethanone,2,2'-(1,4-piperazinediyl)bis[1-(4-methoxyphenyl)-
    • Inchi: InChI=1S/C22H26N2O4/c1-27-19-7-3-17(4-8-19)21(25)15-23-11-13-24(14-12-23)16-22(26)18-5-9-20(28-2)10-6-18/h3-10H,11-16H2,1-2H3
    • InChI Key: NMOQAIACVKSIGN-UHFFFAOYSA-N
    • SMILES: COC1=CC=C(C=C1)C(=O)CN2CCN(CC2)CC(=O)C3=CC=C(C=C3)OC

Computed Properties

  • Exact Mass: 382.18925731g/mol
  • Monoisotopic Mass: 382.18925731g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.1Ų
  • XLogP3: 2.8

Ethanone,2,2'-(1,4-piperazinediyl)bis[1-(4-methoxyphenyl)- Related Literature

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